Cas no 1225278-76-1 (6-[(2-chloro-4-pyridinyl)oxy]-3-Pyridinamine)

• Product Name: 6-[(2-chloro-4-pyridinyl)oxy]-3-Pyridinamine
• CAS No: 1225278-76-1
• MF: C₁₀H₈ClN₃O
• MW: 221.643020629883
• CID: 2108054
• Update Time: 2023-11-19

6-[(2-chloro-4-pyridinyl)oxy]-3-Pyridinamine Chemical and Physical Properties

Names and Identifiers

• 6-[(2-chloro-4-pyridinyl)oxy]-3-Pyridinamine
• RVFICAFWAJOCDQ-UHFFFAOYSA-N
• 6-(2-chloropyridin-4-yloxy)pyridin-3-amine
• CID 86641691
• 3-Pyridinamine, 6-[(2-chloro-4-pyridinyl)oxy]-

• Inchi： 1S/C10H8ClN3O/c11-9-5-8(3-4-13-9)15-10-2-1-7(12)6-14-10/h1-6H,12H2
• InChI Key： RVFICAFWAJOCDQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)OC1C=CC(=CN=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 205
• Topological Polar Surface Area: 61

Experimental Properties

• Density: 1.379±0.06 g/cm3(Predicted)
• Boiling Point: 427.4±45.0 °C(Predicted)
• pka: 1.82±0.10(Predicted)